4-(1,3-Dioxan-2-ylethyl)benzonitrile

• IUPAC Name: 4-[2-(1,3-dioxan-2-yl)ethyl]benzonitrile
• InChI: InChI=1S/C13H15NO2/c14-10-12-4-2-11(3-5-12)6-7-13-15-8-1-9-16-13/h2-5,13H,1,6-9H2
• InChI Key: VBCDTHUYRQUWCW-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)CCC2=CC=C(C=C2)C#N
• Molecular Formula: C13H15NO2
• DSSTOX Substance ID: DTXSID80645897
• Molecular Weight: 217.26 g/mol
• CAS No.: 89013-02-5

Description

4-(1,3-Dioxan-2-ylethyl)benzonitrile (4-Dioxan-2-ylethyl benzene nitrile) is a chemical compound that is widely used in scientific research due to its wide range of applications. It is a colorless liquid with a boiling point of 126-127°C. It is a derivative of benzene, and is structurally related to other nitriles, such as acetonitrile and propionitrile. 4-Dioxan-2-ylethylbenzonitrile has been used in a variety of scientific research applications, including the synthesis of organic compounds, the characterization of complex systems, and the study of biochemical and physiological processes.

Scientific Research Applications

1. Catalysis and Chemical Transformations

The condensation of glycerol with benzaldehyde and formaldehyde in the presence of heterogeneous catalysts to form [1,3]dioxan-5-ols and [1,3]dioxolan-4-yl-methanols is a significant application. These chemicals, particularly [1,3]dioxan-5-ols, are valuable as precursors for 1,3-propanediol derivatives, highlighting their potential in synthesizing novel platform chemicals (Deutsch, Martin, & Lieske, 2007).

2. Synthesis Characterization and Spectral Analysis

In another study, the spectral properties and synthesis characterization of related benzonitrile compounds were explored, focusing on the compound's behavior in different solvents, including dioxane. This research contributes to understanding the compound's molecular properties and potential applications in various chemical environments (Yılmaz, 2017).

3. Photocycloaddition Reactions

The meta photocycloaddition of benzonitrile and anisole to 1,3-dioxol-2-one was studied, yielding products indicative of polar species development along the reaction pathway. This research offers insights into the reactivity and potential applications of benzonitrile derivatives in photocycloaddition reactions (Osselton, Eyken, Jans, & Cornelisse, 1985).